Cyano(phenyl)methyl 2,2-dimethylpropanoate

• CAS No.: 120345-61-1
• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol
• IUPAC Name: [cyano(phenyl)methyl] 2,2-dimethylpropanoate
• InChI: InChI=1S/C13H15NO2/c1-13(2,3)12(15)16-11(9-14)10-7-5-4-6-8-10/h4-8,11H,1-3H3
• InChI Key: RAUSBWSWHWCVNJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)OC(C#N)C1=CC=CC=C1

Description

Cyano(phenyl)methyl 2,2-dimethylpropanoate is an organic compound that features a cyano group, a phenyl group, and a 2,2-dimethylpropanoate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Cyano(phenyl)methyl 2,2-dimethylpropanoate typically involves the reaction of cyano(phenyl)methanol with 2,2-dimethylpropanoic acid in the presence of a dehydrating agent such as thionyl chloride or dicyclohexylcarbodiimide. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the ester bond.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

Cyano(phenyl)methyl 2,2-dimethylpropanoate undergoes various chemical reactions, including:

Oxidation: The cyano group can be oxidized to a carboxylic acid using strong oxidizing agents such as potassium permanganate.

Reduction: The cyano group can be reduced to an amine using reducing agents like lithium aluminum hydride.

Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nitration using a mixture of concentrated nitric acid and sulfuric acid.

Major Products Formed

Oxidation: Cyano(phenyl)methyl 2,2-dimethylpropanoic acid.

Reduction: Amino(phenyl)methyl 2,2-dimethylpropanoate.

Substitution: Nitro(phenyl)methyl 2,2-dimethylpropanoate or halogenated derivatives.

Scientific Research Applications

Cyano(phenyl)methyl 2,2-dimethylpropanoate has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a precursor in the synthesis of biologically active compounds.

Medicine: Explored for its potential use in drug development, particularly in the design of novel pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of Cyano(phenyl)methyl 2,2-dimethylpropanoate involves its interaction with various molecular targets. The cyano group can participate in nucleophilic addition reactions, while the phenyl group can engage in π-π interactions with aromatic systems. The ester moiety can undergo hydrolysis to release the corresponding carboxylic acid and alcohol, which can further participate in biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

Methyl 2,2-dimethylpropanoate: Lacks the cyano and phenyl groups, making it less reactive in certain chemical reactions.

Cyano(phenyl)methanol: Contains a hydroxyl group instead of the ester moiety, affecting its reactivity and applications.

Phenylacetonitrile: Similar structure but lacks the ester moiety, influencing its chemical behavior and uses.

Uniqueness

Cyano(phenyl)methyl 2,2-dimethylpropanoate is unique due to the presence of both the cyano and ester groups, which confer distinct reactivity and versatility in synthetic applications